Cas no 1159812-65-3 (2-(tert-Butyl)piperazine dihydrochloride)

• Product Name: 2-(tert-Butyl)piperazine dihydrochloride
• CAS No: 1159812-65-3
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• MDL: MFCD16990497
• CID: 1031111
• PubChem ID: 57415732
• Update Time: 2025-04-20

2-(tert-Butyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)piperazine dihydrochloride
• 2-tert-butylpiperazine,dihydrochloride
• 2-tert-Butylpiperazine--hydrogen chloride (1/2)
• AS-78069
• MFCD16990497
• SY346427
• 2-tert-Butylpiperazine dihydrochloride
• DB-238793
• AKOS015924317
• 2-tert-butylpiperazine 2HCl
• A819807
• CS-0154878
• 2-(tert-Butyl)piperazinedihydrochloride
• 2-TERT-BUTYL PIPERAZINE-2HCl
• 2-(tert-Butyl)piperazine diHCl
• 2-tert-butylpiperazine;dihydrochloride
• DTXSID40725482
• Piperazine, 2-(1,1-dimethylethyl)-, hydrochloride (1:2)
• 1159812-65-3
• 2-(2-Methyl-2-propanyl)piperazine dihydrochloride

• MDL： MFCD16990497
• Inchi： 1S/C8H18N2.2ClH/c1-8(2,3)7-6-9-4-5-10-7;;/h7,9-10H,4-6H2,1-3H3;2*1H
• InChI Key： FKVAHPAJPGKVHW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCNCC1C(C)(C)C

Computed Properties

• Exact Mass: 214.10000
• Monoisotopic Mass: 214.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 2.85550